Cas no 1805124-74-6 (4-(Aminomethyl)-6-(difluoromethyl)-2-methyl-3-nitropyridine)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-2-methyl-3-nitropyridine
• CAS No: 1805124-74-6
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4897027
• Update Time: 2025-10-19

4-(Aminomethyl)-6-(difluoromethyl)-2-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-2-methyl-3-nitropyridine

• Inchi： 1S/C8H9F2N3O2/c1-4-7(13(14)15)5(3-11)2-6(12-4)8(9)10/h2,8H,3,11H2,1H3
• InChI Key： XWMMEXDTRAIENM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(C(C)=N1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 217.06628286 g/mol
• Monoisotopic Mass: 217.06628286 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7
• Molecular Weight: 217.17

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-2-methyl-3-nitropyridine

Recent Advances in the Study of 4-(Aminomethyl)-6-(difluoromethyl)-2-methyl-3-nitropyridine (CAS: 1805124-74-6)

The compound 4-(Aminomethyl)-6-(difluoromethyl)-2-methyl-3-nitropyridine (CAS: 1805124-74-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features including an aminomethyl group, difluoromethyl group, and a nitro substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have developed novel synthetic routes to produce 4-(Aminomethyl)-6-(difluoromethyl)-2-methyl-3-nitropyridine with high yield and purity. These methods often involve multi-step reactions, including nitration, amination, and fluorination, which have been optimized to improve efficiency and scalability. The availability of this compound in sufficient quantities has enabled further exploration of its biological activities.

In terms of pharmacological applications, preliminary studies have indicated that 4-(Aminomethyl)-6-(difluoromethyl)-2-methyl-3-nitropyridine exhibits inhibitory effects on certain enzymes and receptors. For instance, it has been tested as a potential inhibitor of kinases involved in inflammatory pathways. The difluoromethyl group is particularly noteworthy, as it is known to enhance the binding affinity and metabolic stability of small molecules. These properties make the compound a valuable scaffold for the design of new therapeutic agents targeting diseases such as cancer and autoimmune disorders.

Furthermore, recent in vitro and in vivo studies have shed light on the compound's pharmacokinetic profile. Researchers have observed favorable absorption and distribution characteristics, although further optimization may be required to address issues related to metabolism and excretion. The nitro group, while contributing to the compound's reactivity, also poses challenges in terms of potential toxicity, prompting investigations into derivatives with improved safety profiles.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these findings into practical applications. Several patents have been filed in the past year, covering novel uses of 4-(Aminomethyl)-6-(difluoromethyl)-2-methyl-3-nitropyridine and its derivatives. These patents highlight the compound's versatility, with claims ranging from its use in diagnostic tools to its incorporation into drug delivery systems.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research aims to address these gaps through advanced computational modeling, high-throughput screening, and structure-activity relationship studies. The integration of these approaches is expected to yield more potent and selective analogs with reduced off-target effects.

In conclusion, 4-(Aminomethyl)-6-(difluoromethyl)-2-methyl-3-nitropyridine represents a promising avenue for drug discovery and development. Its unique chemical structure and demonstrated biological activities make it a compelling subject for further investigation. As research progresses, this compound may pave the way for innovative treatments in areas of unmet medical need.